4-butyl-8-methyl-7-[(2-oxocyclohexyl)oxy]-2H-chromen-2-one

• IUPAC Name: 4-butyl-8-methyl-7-(2-oxocyclohexyl)oxychromen-2-one
• InChI: InChI=1S/C20H24O4/c1-3-4-7-14-12-19(22)24-20-13(2)17(11-10-15(14)20)23-18-9-6-5-8-16(18)21/h10-12,18H,3-9H2,1-2H3
• InChI Key: OURGENADILWNDO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=CC(=C2C)OC3CCCCC3=O
• Molecular Formula: C20H24O4
• Molecular Weight: 328.4 g/mol

Description

4-butyl-8-methyl-7-[(2-oxocyclohexyl)oxy]-2H-chromen-2-one is a synthetic compound that belongs to the family of coumarin derivatives. It has been synthesized by several methods and has shown promising results in scientific research applications.

Mechanism of Action

The exact mechanism of action of 4-butyl-8-methyl-7-[(2-oxocyclohexyl)oxy]-2H-chromen-2-one is not fully understood. However, it has been suggested that the compound exerts its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes and signaling pathways. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6. It has also been found to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins, which are involved in inflammation. Additionally, it has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

One advantage of using 4-butyl-8-methyl-7-[(2-oxocyclohexyl)oxy]-2H-chromen-2-one in lab experiments is its potential therapeutic applications. The compound has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a promising candidate for the development of new drugs. However, one limitation of using the compound in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 4-butyl-8-methyl-7-[(2-oxocyclohexyl)oxy]-2H-chromen-2-one. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to develop more efficient synthesis methods to improve the yield of the compound. Additionally, the compound can be tested in animal models to further evaluate its therapeutic potential. Finally, the compound can be modified to improve its solubility and bioavailability, which may enhance its efficacy as a potential drug candidate.
In conclusion, this compound is a synthetic compound that has shown promising results in scientific research applications. It has anti-inflammatory, anti-tumor, and anti-oxidant properties and has been found to inhibit the growth of cancer cells in vitro and in vivo. The compound has several advantages and limitations for lab experiments, and there are several future directions for research on the compound.

Scientific Research Applications

4-butyl-8-methyl-7-[(2-oxocyclohexyl)oxy]-2H-chromen-2-one has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. The compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to have a protective effect on the liver and kidneys.